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Compound of Interest

Compound Name:
2-

[(Trifluoromethyl)thio]ethanamine

Cat. No.: B2784754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available research data exists for CAS number 609354-98-5. This

guide synthesizes available safety and property information and provides general experimental

considerations based on the compound's structure.

Introduction
CAS number 609354-98-5 is identified as 2-[(Trifluoromethyl)thio]ethanamine. This

compound belongs to the class of organofluorine compounds, specifically a trifluoromethylthio

ether with a primary amine functional group. The presence of the trifluoromethylthio (-SCF3)

group is of significant interest in medicinal chemistry and drug discovery. This moiety is known

to enhance the lipophilicity and metabolic stability of parent molecules, potentially improving

their pharmacokinetic and pharmacodynamic profiles. This guide provides a summary of the

known properties, safety information, and general experimental considerations for this

compound.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 2-
[(Trifluoromethyl)thio]ethanamine. Data is compiled from various chemical supplier safety

data sheets.
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Property Value Source

Molecular Formula C3H6F3NS Mol-Instincts

Molecular Weight 145.15 g/mol Mol-Instincts

Appearance No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Solubility No data available

Flash Point No data available

Storage Temperature -18°C abcr GmbH

Safety and Handling
The primary safety information is derived from safety data sheets (SDS). As with any chemical,

it should be handled by trained personnel in a well-ventilated laboratory setting, using

appropriate personal protective equipment (PPE).

Hazard Identification
While a comprehensive toxicological profile is not publicly available, the compound is classified

with the following hazards:

Hazard Description

Acute Toxicity
Potential for harm if swallowed, inhaled, or in

contact with skin.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause serious eye irritation.

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.
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Recommended Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Experimental Protocols and Considerations
Due to the lack of published research on 2-[(Trifluoromethyl)thio]ethanamine, specific

experimental protocols are not available. The following represents a generalized workflow for

the initial characterization and evaluation of a novel chemical entity of this class.

General Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the initial physicochemical and biological

characterization of a novel compound like 2-[(Trifluoromethyl)thio]ethanamine.
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Physicochemical Characterization In Vitro Evaluation In Vivo Studies (if warranted)

Purity Assessment (HPLC, NMR) Structural Confirmation (MS, NMR) Solubility Determination LogP/LogD Measurement Initial Cytotoxicity ScreeningProceed if favorable properties Target-Based Assay (if applicable) Metabolic Stability Assay (Microsomes) Pharmacokinetic ProfilingProceed if stable Preliminary Efficacy Model

Structural Features

Potential Interactions

Potential Target Classes

2-[(Trifluoromethyl)thio]ethanamine

Primary Amine Trifluoromethylthio Group

Hydrogen Bonding Hydrophobic InteractionsDipole-Dipole Interactions

Receptors (e.g., GPCRs)Enzymes Ion Channels
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To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 609354-
98-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2784754#cas-number-609354-98-5-properties-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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